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Compound of Interest

Compound Name: Clopidogrelat-13C,d4

Cat. No.: B12369464

For researchers, scientists, and drug development professionals utilizing isotopically labeled
compounds, Clopidogrel-13C,d4 serves as a critical internal standard for the quantitative
analysis of clopidogrel and its metabolites in various biological matrices. This guide provides an
in-depth overview of commercial suppliers, their product specifications, and the typical
application of this stable isotope-labeled compound in experimental settings.

Commercial Supplier Data

The following table summarizes the commercially available Clopidogrel-13C,d4 products from
various suppliers. This data facilitates a comparative analysis of product specifications to suit

specific research needs.
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. Product Catalog Molecular . Isotopic
Supplier Purity .
Name Number Formula Enrichment
Clopidogrel
CLEARSYNT C15[13C]H13Da4 N N
13C d4 CS-0-47495 Not Specified  Not Specified
H ) Cl2NO2S
Hydrochloride
) Clopidogrel
Artis C15[*3C]JH13Da4 .
13C d4 Al0148 >90% (HPLC) Not Specified
Standards ) CI2NO2S
Hydrochloride
rac
Santa Cruz ]
) Clopidogrel- N C16H12D4CIN N N
Biotechnolog Not specified Not Specified  Not Specified
d4 Hydrogen 02S5-H2S04
Y Sulfate
rac
Toronto Clopidogrel-
Research 13C,d3 Not specified Not specified Not Specified  Not Specified
Chemicals Hydrogen
Sulfate
rac-
Sussex ) C16H12D4CIN
Clopidogrel- S1030180 >95% (HPLC) >95%
Research ) 02S H2S0a4
d4 Bisulfate

Experimental Applications and Protocols

Clopidogrel-13C,d4 is primarily employed as an internal standard in bioanalytical methods,
such as liquid chromatography-mass spectrometry (LC-MS), for the accurate quantification of
clopidogrel in plasma, serum, or other biological samples. Its utility is crucial in pharmacokinetic
(PK) and bioavailability/bioequivalence (BA/BE) studies.

General Experimental Workflow for LC-MS Analysis

A typical experimental workflow for the quantification of clopidogrel using Clopidogrel-13C,d4
as an internal standard involves the following steps:
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Caption: General workflow for bioanalytical sample analysis using an internal standard.

In this process, a known concentration of Clopidogrel-13C,d4 is spiked into the biological
samples before sample preparation. During MS/MS detection, the mass spectrometer is set to
monitor specific precursor-to-product ion transitions for both the unlabeled clopidogrel and the
labeled internal standard. The ratio of the peak area of the analyte to that of the internal
standard is then used to construct a calibration curve and accurately determine the
concentration of clopidogrel in the unknown samples.

Mechanism of Action and Signaling Pathway

Clopidogrel is a prodrug that requires in vivo metabolic activation to exert its antiplatelet effect.
The following diagram illustrates the metabolic activation of clopidogrel and its subsequent
mechanism of action on the P2Y12 receptor.
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Caption: Metabolic activation and mechanism of action of clopidogrel.

As depicted, clopidogrel is metabolized by cytochrome P450 enzymes in the liver to an active
thiol metabolite. This active metabolite then irreversibly binds to the P2Y12 receptor on

platelets. This binding prevents adenosine diphosphate (ADP) from binding to the receptor,
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thereby inhibiting ADP-mediated platelet activation and aggregation for the lifespan of the
platelet. The use of isotopically labeled clopidogrel in research allows for precise tracing and
quantification of the parent drug and its metabolites, providing valuable insights into its
pharmacokinetics and pharmacodynamics.

 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Clopidogrel-13C,d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369464#commercial-suppliers-of-clopidogrelat-
13c-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b12369464#commercial-suppliers-of-clopidogrelat-13c-d4
https://www.benchchem.com/product/b12369464#commercial-suppliers-of-clopidogrelat-13c-d4
https://www.benchchem.com/product/b12369464#commercial-suppliers-of-clopidogrelat-13c-d4
https://www.benchchem.com/product/b12369464#commercial-suppliers-of-clopidogrelat-13c-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12369464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

